Guayulin D
Guayulin D
Guayulin D is a natural product found in Parthenium argentatum with data available.
Brand Name:
Vulcanchem
CAS No.:
107812-58-8
VCID:
VC20787353
InChI:
InChI=1S/C23H30O4/c1-13-12-17(27-21(24)14-6-8-15(26-5)9-7-14)19-20(22(19,2)3)18-16(13)10-11-23(18,4)25/h6-9,16-20,25H,1,10-12H2,2-5H3/t16-,17-,18+,19+,20-,23+/m0/s1
SMILES:
CC1(C2C1C3C(CCC3(C)O)C(=C)CC2OC(=O)C4=CC=C(C=C4)OC)C
Molecular Formula:
C23H30O4
Molecular Weight:
370.5 g/mol
Guayulin D
CAS No.: 107812-58-8
Cat. No.: VC20787353
Molecular Formula: C23H30O4
Molecular Weight: 370.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Guayulin D is a natural product found in Parthenium argentatum with data available. |
|---|---|
| CAS No. | 107812-58-8 |
| Molecular Formula | C23H30O4 |
| Molecular Weight | 370.5 g/mol |
| IUPAC Name | [(1aR,2S,4aR,7R,7aR,7bR)-7-hydroxy-1,1,7-trimethyl-4-methylidene-1a,2,3,4a,5,6,7a,7b-octahydrocyclopropa[e]azulen-2-yl] 4-methoxybenzoate |
| Standard InChI | InChI=1S/C23H30O4/c1-13-12-17(27-21(24)14-6-8-15(26-5)9-7-14)19-20(22(19,2)3)18-16(13)10-11-23(18,4)25/h6-9,16-20,25H,1,10-12H2,2-5H3/t16-,17-,18+,19+,20-,23+/m0/s1 |
| Standard InChI Key | CEVKCBWYLBDENS-LAXOQTEDSA-N |
| Isomeric SMILES | C[C@]1(CC[C@@H]2[C@@H]1[C@H]3[C@H](C3(C)C)[C@H](CC2=C)OC(=O)C4=CC=C(C=C4)OC)O |
| SMILES | CC1(C2C1C3C(CCC3(C)O)C(=C)CC2OC(=O)C4=CC=C(C=C4)OC)C |
| Canonical SMILES | CC1(C2C1C3C(CCC3(C)O)C(=C)CC2OC(=O)C4=CC=C(C=C4)OC)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator